4-(Benzylthio)-3-fluorobenzoic acid

• Molecular Formula: C14H11FO2S
• Molecular Weight: 262.30 g/mol
• IUPAC Name: 4-benzylsulfanyl-3-fluorobenzoic acid
• InChI: InChI=1S/C14H11FO2S/c15-12-8-11(14(16)17)6-7-13(12)18-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
• InChI Key: PVLVSEOIAQCTGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=C(C=C(C=C2)C(=O)O)F

Description

4-(Benzylthio)-3-fluorobenzoic acid is a useful research compound. Its molecular formula is C14H11FO2S and its molecular weight is 262.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,4-Difluorobenzoic acid (964 mg, 6.1 mmol, 1 eq), cesium carbonate (3.97 g, 12.1 mmol, 2 eq) and benzyl mercaptan (763 mg, 6.14 mmol, 1 eq) were combined in dimethyl sulphoxide (5 ml) and the reaction mixture heated at 75° C. for 4 hours. The reaction mixture was poured into ethyl acetate (10 ml) then extracted into water (10 ml). The aqueous phase was acidified with 2M HCl, extracted into ethyl acetate (10 ml), dried over sodium sulphate, filtered and evaporated to yield the title compound as a white solid (1.53 g, 5.83 mmol, 95%).